3-Methyl-5-(trifluoromethyl)isoxazole-4-carboxylic acid
Overview
Description
“3-Methyl-5-(trifluoromethyl)isoxazole-4-carboxylic acid” is a chemical compound with the CAS Number: 193952-09-9 . It has a molecular weight of 195.1 and its IUPAC name is 3-methyl-5-(trifluoromethyl)-4-isoxazolecarboxylic acid . The compound is a white solid .
Molecular Structure Analysis
The InChI code for “3-Methyl-5-(trifluoromethyl)isoxazole-4-carboxylic acid” is 1S/C6H4F3NO3/c1-2-3(5(11)12)4(13-10-2)6(7,8)9/h1H3,(H,11,12) . The InChI key is OVSIITLIIHGESH-UHFFFAOYSA-N .
Chemical Reactions Analysis
Isoxazoles, including “3-Methyl-5-(trifluoromethyl)isoxazole-4-carboxylic acid”, can be used as reactants for various chemical reactions. For instance, they can be used in Click/aza-Michael or Click/oligomeric alkyl carbodiimide esterification reactions .
Physical And Chemical Properties Analysis
“3-Methyl-5-(trifluoromethyl)isoxazole-4-carboxylic acid” is a white solid . and is typically stored at room temperature .
Scientific Research Applications
Drug Discovery
Isoxazole rings are a common feature in many drugs due to their biological activity. They can act as antibiotics, GABAA receptor agonists, neurotoxins, COX2 inhibitors, and immunosuppressant agents .
Synthesis of VHL Ligands
Similar isoxazole compounds have been used as reagents in the solid-phase synthesis of von Hippel-Lindau (VHL) protein ligands, which are important for targeting hypoxia-inducible factors in cancer therapy .
Anticancer Activity
The trifluoromethyl group in isoxazoles has been explored for its impact on anticancer activity. Compounds with this group have been evaluated against various cancer cell lines .
Click Chemistry Reactions
Isoxazole derivatives can be reactants in Click chemistry reactions, which are widely used in medicinal chemistry for drug discovery and development .
Preparation of Heterocycle-Bearing Polyfunctionalized Pyrroles
These compounds can be used to prepare heterocycle-bearing polyfunctionalized pyrroles, which have various applications in medicinal chemistry .
Raf Kinase Inhibitors
Isoxazole carboxylic acids can be used to prepare aminopyrazole amide derivatives that act as Raf kinase inhibitors, which are important in the treatment of melanoma cells .
Safety and Hazards
Future Directions
In the field of drug discovery, isoxazole is a five-membered heterocyclic moiety commonly found in many commercially available drugs . Given their enormous significance, it is always imperative to develop new eco-friendly synthetic strategies . This includes the potential application of metal-free synthetic routes for the synthesis of isoxazoles with significant biological interests .
Mechanism of Action
Target of Action
Isoxazoles, a class of compounds to which this molecule belongs, are known to have a broad spectrum of targets and exhibit high biological activity . They have been tested for their anticancer, anti-inflammatory, and antibacterial activities .
Mode of Action
Isoxazoles are known to interact with their targets through various mechanisms, depending on the specific functional groups present in the molecule .
Biochemical Pathways
Isoxazoles are known to interact with various biochemical pathways, influencing a wide range of biological processes .
Result of Action
Isoxazoles are known to exhibit various biological activities, including anticancer, anti-inflammatory, and antibacterial effects .
properties
IUPAC Name |
3-methyl-5-(trifluoromethyl)-1,2-oxazole-4-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4F3NO3/c1-2-3(5(11)12)4(13-10-2)6(7,8)9/h1H3,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OVSIITLIIHGESH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NOC(=C1C(=O)O)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4F3NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30379630 |
Source
|
| Record name | 3-methyl-5-(trifluoromethyl)isoxazole-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30379630 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
195.10 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
193952-09-9 |
Source
|
| Record name | 3-methyl-5-(trifluoromethyl)isoxazole-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30379630 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-methyl-5-(trifluoromethyl)-1,2-oxazole-4-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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